1-Benzyl-3-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)urea

• IUPAC Name: 1-benzyl-3-(4-pyrazin-2-yloxycyclohexyl)urea
• InChI: InChI=1S/C18H22N4O2/c23-18(21-12-14-4-2-1-3-5-14)22-15-6-8-16(9-7-15)24-17-13-19-10-11-20-17/h1-5,10-11,13,15-16H,6-9,12H2,(H2,21,22,23)
• InChI Key: KPJBJKZYTVXYPK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)NCC2=CC=CC=C2)OC3=NC=CN=C3
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

1-Benzyl-3-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for the development of novel drugs.

Scientific Research Applications

Organic Synthesis and Catalysis

Urea derivatives, including those with pyrazinyl groups, have been utilized as catalysts and reagents in organic synthesis. For instance, the oxidation of alkanes, benzene, and alcohols using a vanadium complex and pyrazine-2-carboxylic acid demonstrates the role of urea adducts in facilitating oxidative transformations (Shul’pin & Süss-Fink, 1995). Additionally, the synthesis of N-hydroxyamide-containing heterocycles, including pyrazinones, highlights the utility of urea derivatives in constructing complex molecular scaffolds (Ohkanda et al., 1993).

Medicinal Chemistry

Urea derivatives are pivotal in medicinal chemistry for the design of new drugs. Research includes the development of acetylcholinesterase inhibitors and potential anticancer agents featuring urea functionality. For example, flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas exhibit antiacetylcholinesterase activity, showcasing the potential of urea derivatives in treating neurodegenerative diseases (Vidaluc et al., 1995). Another study on 1-Aryl-3-(2-chloroethyl) ureas and their cytotoxicity against human adenocarcinoma cells underlines the anticancer potential of urea derivatives (Gaudreault et al., 1988).

Material Science

In material science, urea derivatives have been explored for their properties and applications in various domains. For instance, the investigation into coordination and conversion of urea at dinuclear μ-acetato nickel(II) complexes sheds light on the role of urea in catalysis and enzyme mimicry (Konrad et al., 1999). This research parallels the potential application of "1-Benzyl-3-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)urea" in similar contexts.